Cas no 2228338-10-9 (2-(3,4-difluoro-2-methoxyphenyl)ethane-1-thiol)

• Product Name: 2-(3,4-difluoro-2-methoxyphenyl)ethane-1-thiol
• CAS No: 2228338-10-9
• MF: C₉H₁₀F₂OS
• MW: 204.236908435822
• CID: 6423203
• PubChem ID: 165616972
• Update Time: 2025-05-19

2-(3,4-difluoro-2-methoxyphenyl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-difluoro-2-methoxyphenyl)ethane-1-thiol
• 2228338-10-9
• EN300-1799545

• Inchi： 1S/C9H10F2OS/c1-12-9-6(4-5-13)2-3-7(10)8(9)11/h2-3,13H,4-5H2,1H3
• InChI Key： KVWIKDXHRKBDJA-UHFFFAOYSA-N
• SMILES： SCCC1C=CC(=C(C=1OC)F)F

Computed Properties

• Exact Mass: 204.04204244g/mol
• Monoisotopic Mass: 204.04204244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 10.2Ų

Additional information on 2-(3,4-difluoro-2-methoxyphenyl)ethane-1-thiol

Introduction to 2-(3,4-difluoro-2-methoxyphenyl)ethane-1-thiol (CAS No: 2228338-10-9)

2-(3,4-difluoro-2-methoxyphenyl)ethane-1-thiol, identified by the Chemical Abstracts Service Number (CAS No) 2228338-10-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of aromatic thiol derivatives, characterized by the presence of a sulfur-hydrogen bond and a phenyl ring substituted with fluorine and methoxy groups. The structural features of this molecule make it a promising candidate for further exploration in drug discovery and molecular research.

The 3,4-difluoro and 2-methoxy substituents on the phenyl ring introduce unique electronic and steric properties to the molecule. Fluorine atoms are known for their ability to modulate metabolic stability, lipophilicity, and binding affinity, while the methoxy group can enhance solubility and metabolic pathways. These modifications are strategically employed in medicinal chemistry to optimize pharmacokinetic profiles and improve therapeutic efficacy.

In recent years, there has been a surge in research focused on developing novel thiol-based compounds for their potential applications in treating various diseases. Thiols are versatile functional groups that can participate in redox reactions, form disulfide bonds, and interact with biological targets such as enzymes and receptors. The compound 2-(3,4-difluoro-2-methoxyphenyl)ethane-1-thiol represents an advanced scaffold that could be further modified to develop new therapeutic agents.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways associated with inflammation and oxidative stress. Studies have shown that thiol compounds can act as antioxidants and have anti-inflammatory properties by interacting with key signaling molecules. The presence of both difluoro and methoxy groups may enhance its ability to interact with biological targets, making it a valuable tool for investigating disease mechanisms.

The synthesis of 2-(3,4-difluoro-2-methoxyphenyl)ethane-1-thiol involves multi-step organic reactions that require precise control over reaction conditions. The introduction of fluorine atoms, in particular, demands careful handling due to their high reactivity and sensitivity to environmental factors. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels.

Recent advancements in computational chemistry have also contributed to the design and optimization of this compound. Molecular modeling techniques allow researchers to predict binding affinities, metabolic stability, and other pharmacokinetic parameters before conducting experimental studies. This approach has significantly reduced the time and cost associated with drug discovery by enabling rapid screening of potential candidates.

The pharmaceutical industry has shown particular interest in thiol-based compounds due to their broad range of biological activities. For instance, studies have demonstrated that certain thiol derivatives exhibit potent antimicrobial properties by disrupting bacterial cell membranes or inhibiting essential metabolic pathways. The unique structure of 2-(3,4-difluoro-2-methoxyphenyl)ethane-1-thiol suggests that it could be engineered into a lead compound for developing novel antibiotics or antiviral agents.

Furthermore, the compound's potential application in cancer therapy is an area of active investigation. Thiols have been identified as key players in modulating cancer cell proliferation and apoptosis. The difluoro and methoxy substituents may enhance its ability to target specific enzymes or receptors involved in tumor growth and progression. Preclinical studies are underway to evaluate its efficacy in inhibiting cancer cell growth and reducing tumor burden.

In conclusion, 2-(3,4-difluoro-2-methoxyphenyl)ethane-1-thiol (CAS No: 2228338-10-9) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of substituents makes it an attractive candidate for further development into therapeutic agents targeting inflammation, oxidative stress, infections, and cancer. Continued research into this compound will likely yield valuable insights into disease mechanisms and novel treatment strategies.